Cas no 1816-91-7 (Acetamide, 2-azido-)

• Product Name: Acetamide, 2-azido-
• CAS No: 1816-91-7
• MF: C₂H₄N₄O
• MW: 100.079359054565
• CID: 232191
• PubChem ID: 3246223
• Update Time: 2025-11-02

Acetamide, 2-azido- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-azido-
• 2-azidoacetamide
• 2-azido-acetamide
• AC1MMY1Z
• azido acetamide
• azido-acetic acid amide
• Azido-essigsaeure-amid
• CTK0I3426
• NCIStruc1_001712
• NCIStruc2_000165
• NSC56315
• WOEYOUBBHRYDLG-UHFFFAOYSA-N
• CCG-37667
• NCI56315
• AKOS010630873
• SCHEMBL15045490
• NCGC00013682
• NCGC00096793-01
• 1816-91-7
• EN300-174292
• NCGC00013682-02
• Azidoacetamide
• DTXSID50390564
• CHEMBL1476214
• NCI60_004375
• NSC-56315
• 2-(25-1,2-triazadienyl)acetamide

• Inchi： 1S/C2H4N4O/c3-2(7)1-5-6-4/h1H2,(H2,3,7)
• InChI Key： WOEYOUBBHRYDLG-UHFFFAOYSA-N
• SMILES： O=C(CN=[N+]=[N-])N

Computed Properties

• Exact Mass: 101.04645
• Monoisotopic Mass: 100.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 93.4
• LogP: -0.06494

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Acetamide, 2-azido-

Comprehensive Guide to Acetamide, 2-azido- (CAS No. 1816-91-7): Properties, Applications, and Market Insights

Acetamide, 2-azido- (CAS No. 1816-91-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. As researchers and industries continue to explore novel compounds for advanced materials and pharmaceuticals, understanding the characteristics of 2-azidoacetamide becomes increasingly important. This article provides an in-depth analysis of this compound, covering its molecular structure, synthesis methods, key applications, and emerging trends in the market.

The chemical structure of Acetamide, 2-azido- features an azido group (-N3) attached to the second carbon of the acetamide backbone. This distinctive arrangement contributes to its reactivity and makes it valuable for various synthetic pathways. Recent studies have highlighted its potential as a building block in click chemistry reactions, particularly in the development of pharmaceutical intermediates and polymer modifications. The compound's molecular weight of 100.08 g/mol and its specific physical properties make it suitable for precise applications in controlled environments.

One of the most significant applications of 2-azidoacetamide lies in the field of bioconjugation and protein labeling. Researchers frequently utilize this compound for bioorthogonal chemistry applications, where its azido group can participate in strain-promoted azide-alkyne cycloaddition (SPAAC) reactions. This property has become particularly relevant in current drug discovery research, as it enables the development of targeted therapies with improved specificity. The compound's compatibility with biological systems makes it valuable for creating fluorescent probes and other diagnostic tools.

In material science, Acetamide, 2-azido- serves as a crucial intermediate for modifying polymer surfaces. The azido functionality allows for efficient surface functionalization through photochemical reactions, enabling the creation of advanced materials with tailored properties. Recent innovations in smart materials and responsive coatings have increased demand for specialized compounds like 2-azidoacetamide, particularly in the development of sensors and adaptive surfaces.

The synthesis of 2-azidoacetamide typically involves the reaction of chloroacetamide with sodium azide under controlled conditions. This process requires careful temperature regulation and safety precautions to ensure optimal yield and purity. Current research focuses on developing more sustainable synthesis methods, aligning with the growing demand for green chemistry approaches in industrial applications. The compound's stability and storage requirements are important considerations for laboratories and production facilities handling this material.

Market analysis indicates steady growth in demand for Acetamide, 2-azido-, particularly from the pharmaceutical and biotechnology sectors. The increasing adoption of click chemistry techniques in drug development has created new opportunities for azide-containing compounds. Additionally, the expansion of biomedical research and diagnostic technologies continues to drive interest in this versatile chemical building block. Suppliers and manufacturers are responding to this demand by improving production scalability and purity standards.

Quality control and analytical characterization of 2-azidoacetamide are critical aspects of its commercial and research applications. Standard analytical techniques include HPLC analysis, NMR spectroscopy, and mass spectrometry to verify purity and structural integrity. These quality assurance measures ensure the compound meets the stringent requirements of pharmaceutical and advanced material applications. Recent advancements in analytical technologies have enabled more precise characterization of azide-containing compounds.

Safety considerations for handling Acetamide, 2-azido- include standard laboratory precautions for azide compounds. While not classified as highly hazardous, proper storage conditions and handling procedures are essential to maintain stability and prevent decomposition. Researchers should consult material safety data sheets and implement appropriate laboratory safety protocols when working with this compound. The development of safer azide derivatives remains an active area of research in chemical safety.

Future prospects for 2-azidoacetamide appear promising, with potential applications emerging in nanotechnology and drug delivery systems. The compound's ability to participate in selective chemical reactions makes it attractive for developing targeted therapeutic agents and responsive nanomaterials. As research continues to explore the boundaries of bioorthogonal chemistry, the importance of well-characterized azide compounds like Acetamide, 2-azido- is expected to grow significantly in coming years.

For researchers and industry professionals seeking reliable sources of 2-azidoacetamide, it's essential to partner with reputable chemical suppliers that provide comprehensive analytical data and consistent quality. The compound's specialized nature requires suppliers with expertise in azide chemistry and proper handling procedures. As applications for this compound expand, establishing reliable supply chains will become increasingly important for research institutions and commercial enterprises alike.